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Compound of Interest

Compound Name: BRD2492

Cat. No.: B12380826

Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of the research chemical BRD2492. The following procedural guidance is based on

established best practices for laboratory chemical waste management.

Important Notice: A specific Safety Data Sheet (SDS) with explicit disposal instructions for

BRD2492 was not found in the available search results. Therefore, the following procedures

are based on general guidelines for the disposal of hazardous chemical waste. Always consult

your institution's Environmental Health and Safety (EHS) department for specific protocols and

regulatory requirements in your location.[1][2]

Chemical and Physical Properties
Proper handling and disposal begin with understanding the compound's properties. The

following data for BRD2492 has been compiled from various sources.[3][4][5]
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Property Value

CAS Number 1821669-43-5

Molecular Formula C₂₀H₁₈N₄O₂

Molecular Weight 346.39 g/mol

Purity >98% (HPLC)

Solubility In Vitro: DMSO : 31.25 mg/mL (90.22 mM)

Storage
Store lyophilized at -20°C, keep desiccated. In

solution, store at -20°C and use within 1 month.

Standard Operating Procedure for Disposal
The recommended method for the disposal of BRD2492 is through a certified hazardous waste

management service coordinated by your institution's EHS department.[1] Attempting to

neutralize the chemical in the lab without a validated protocol is strongly discouraged.[1]

Step 1: Waste Identification and Classification

All materials contaminated with BRD2492 must be treated as hazardous chemical waste.

This includes:

Unused or expired BRD2492 powder.

Solutions containing BRD2492.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated lab supplies (e.g., pipette tips, tubes, flasks, and paper).

Contaminated spill cleanup materials.

Step 2: Waste Segregation and Containment

Solid Waste: Collect all solid waste contaminated with BRD2492 (e.g., gloves, pipette tips,

paper towels) in a dedicated, leak-proof container lined with a heavy-duty plastic bag.[6]
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Liquid Waste: Collect all liquid waste containing BRD2492 in a dedicated, clearly labeled,

and chemically compatible waste container.[1] Polyethylene or glass containers are typically

suitable.[1][6] Do not mix with other incompatible waste streams.[1]

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated, puncture-resistant sharps container labeled with the biohazard symbol.[7][8]

Step 3: Labeling and Storage

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "BRD2492," and a description of the contents (e.g., "BRD2492 in

DMSO," "Solid waste contaminated with BRD2492").[6]

Storage: Store waste containers in a designated and secure satellite accumulation area

within the laboratory.[1] Containers must be kept tightly sealed except when adding waste.[1]

[6] Ensure the storage area is well-ventilated, and place containers in secondary

containment to prevent spills.[1]

Step 4: Arranging for Disposal

Once a waste container is nearly full (do not overfill), contact your institution's EHS

department to schedule a waste pickup.[1]

Follow all institutional procedures for waste collection requests, which may involve

completing a chemical waste pickup form detailing the type and volume of waste.[2][6]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is critical.

Evacuate and Alert: Evacuate the immediate area and alert your supervisor and EHS

department.[1]

Assess the Spill: If the spill is small and you are trained to handle it, proceed with cleanup.

For large spills, await the arrival of trained emergency responders.

Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-

resistant gloves.[1]
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Contain the Spill: Use an inert absorbent material such as vermiculite or sand to contain the

spill.[1]

Collect Waste: Carefully collect the absorbed material and any contaminated debris into a

designated hazardous waste container.[1]

Clean and Decontaminate: Clean the spill area with an appropriate solvent or detergent and

water.

Dispose of Cleanup Materials: Treat all cleanup materials as hazardous waste and dispose

of them according to the procedures outlined above.

Visual Workflows
The following diagrams illustrate the key decision-making processes for waste disposal and

spill response.
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Caption: Workflow for the segregation and disposal of BRD2492 waste.
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Caption: Decision workflow for responding to a BRD2492 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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